Cas no 1261560-47-7 (1-Methylnaphthalene-5-acetonitrile)

• Product Name: 1-Methylnaphthalene-5-acetonitrile
• CAS No: 1261560-47-7
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 4935347
• Update Time: 2025-06-26

1-Methylnaphthalene-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methylnaphthalene-5-acetonitrile

• Inchi： 1S/C13H11N/c1-10-4-2-7-13-11(8-9-14)5-3-6-12(10)13/h2-7H,8H2,1H3
• InChI Key： HSCLGBZOLYSBLX-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=C2C(C)=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Additional information on 1-Methylnaphthalene-5-acetonitrile

Introduction to 1-Methylnaphthalene-5-acetonitrile (CAS No: 1261560-47-7)

1-Methylnaphthalene-5-acetonitrile, with the chemical formula C₁₀H₇N, is a significant intermediate in organic synthesis and pharmaceutical chemistry. Its unique structural properties make it a valuable building block for the development of various bioactive compounds. This compound, identified by the CAS number 1261560-47-7, has garnered attention in recent years due to its role in synthesizing complex molecules that exhibit promising pharmacological activities.

The nitrile group in 1-Methylnaphthalene-5-acetonitrile contributes to its reactivity, enabling it to participate in a wide range of chemical transformations. These include nucleophilic additions, reductions, and cyclizations, which are crucial for constructing more intricate molecular architectures. The presence of the methyl group at the 1-position of the naphthalene ring enhances its solubility in organic solvents, making it a convenient reagent for synthetic protocols.

In recent years, researchers have explored the applications of 1-Methylnaphthalene-5-acetonitrile in the development of novel therapeutic agents. One particularly notable area is its use as a precursor in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties.

The pharmaceutical industry has shown interest in 1-Methylnaphthalene-5-acetonitrile due to its versatility in medicinal chemistry. By modifying its structure, chemists can generate compounds with tailored biological functions. A recent study highlighted its role in creating small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials for treating conditions such as diabetes and hyperlipidemia.

Another emerging application of 1-Methylnaphthalene-5-acetonitrile is in materials science. Its aromatic nature and electron-withdrawing nitrile group make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated its incorporation into π-conjugated systems, which exhibit enhanced charge transport properties. This development could pave the way for more efficient electronic devices.

The synthesis of 1-Methylnaphthalene-5-acetonitrile typically involves multi-step reactions starting from readily available aromatic precursors. Advanced catalytic methods have been employed to improve yield and selectivity. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the naphthalene core with high efficiency. These advancements underscore the compound's importance as a synthetic intermediate.

In conclusion, 1-Methylnaphthalene-5-acetonitrile (CAS No: 1261560-47-7) is a versatile compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable the synthesis of bioactive molecules and functional materials with significant potential. As research continues to uncover new applications, this compound is expected to remain a cornerstone in organic synthesis and drug development.